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Introduction

Profenofos, an organophosphate insecticide, is a broad-spectrum pesticide utilized for the
control of a wide range of pests, primarily Lepidoptera and mites, on various crops. Its efficacy
IS attributed to its contact and stomach action, functioning as a non-systemic
acetylcholinesterase (AChE) inhibitor. This technical guide provides an in-depth analysis of the
solubility and stability profile of Profenofos, crucial parameters for its environmental fate,
formulation development, and toxicological assessment.

Chemical and Physical Properties

Profenofos, with the chemical name O-(4-bromo-2-chlorophenyl) O-ethyl S-propyl
phosphorothioate, is a pale yellow liquid characterized by a distinct garlic-like odor.[1] It is
classified as a moderately hazardous compound.[2]

Solubility Profile

The solubility of a pesticide is a critical factor influencing its environmental mobility and
bioavailability. Profenofos exhibits limited solubility in water but is readily miscible with most
organic solvents.[3][4]
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Solvent Solubility Temperature (°C) Reference
Water 28 mg/L 25 [3114]
Organic Solvents Readily miscible 25 [3][4]
Ethanol Completely soluble 25 [4]

Acetone Completely soluble 25 [4]

Toluene Completely soluble 25 [4]
n-Octanol Completely soluble 25 [4]
n-Hexane Completely soluble 25 [4]

DMSO 50 mg/mL Not Specified [5]

Stability Profile

The stability of Profenofos is significantly influenced by pH, temperature, and light exposure. It
is relatively stable under neutral and slightly acidic conditions but is unstable under alkaline
conditions.[3][6]

Hydrolytic Stability

Hydrolysis is a primary degradation pathway for Profenofos. Its rate of hydrolysis is highly
dependent on the pH of the medium.[1]

pH Half-life (DT50) at 20°C Reference
5 93 days [3114]
7 14.6 days [31[4]
9 5.7 hours [31[4]

Thermal and Photolytic Stability

Profenofos is susceptible to degradation upon exposure to heat and sunlight.[2] Storage at
elevated temperatures (e.g., 54 +2 °C) can lead to significant degradation and the formation of
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impurities.[2][7] While stable to direct photolysis in water and on soil, photodegradation can
occur, particularly in the presence of photosensitizers.[1][6] The main degradation product
formed through both hydrolysis and photolysis is 4-bromo-2-chlorophenol.[2]

Degradation Pathways

The primary degradation pathway for Profenofos in various environmental compartments,
including soil, water, plants, and animals, is hydrolysis of the phosphate ester bond. This
process leads to the formation of 4-bromo-2-chlorophenol, which can then undergo further

4-bromo-2-chlorophenol Further Degradation
(BCP) & Conjugation

O-ethyl-S-propyl-

conjugation or degradation.[2][8][9]

Hydrolysis

AT (Abiotic/Enzymatic)

phosphorothioic acid
(EPPA)

Click to download full resolution via product page
Primary degradation pathway of Profenofos.

Experimental Protocols
Solubility Determination

A standard protocol for determining the aqueous solubility of Profenofos involves the shake-

flask method.
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Start: Add excess
Profenofos to water

Equilibrate at a constant
temperature (e.g., 25°C)
with continuous agitation

i

Centrifuge or filter to
separate undissolved solid

i

Analyze the aqueous phase
for Profenofos concentration
(e.g., by HPLC or GC)

Result: Aqueous Solubility
(mg/L)

Click to download full resolution via product page

Workflow for aqueous solubility determination.

Hydrolysis Study

The hydrolytic stability of Profenofos is typically assessed according to OECD Guideline 111.
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Start: Prepare sterile aqueous
buffer solutions (pH 5, 7, 9)

Spike solutions with
Profenofos

l

Incubate at a constant
temperature (e.g., 20°C)
in the dark

l

Collect samples at
predetermined time intervals

l

Analyze samples for
Profenofos concentration

l

Calculate degradation rate
and half-life (DT50)

Result: Hydrolysis half-life
at different pH values
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Workflow for hydrolysis stability study.

Analytical Methodologies
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The analysis of Profenofos residues in various matrices is commonly performed using
chromatographic techniques.

Gas Chromatography (GC)

GC coupled with a flame photometric detector (FPD) or a mass spectrometer (MS) is a widely
used method for the determination of Profenofos.[2][10]

High-Performance Liquid Chromatography (HPLC)

HPLC is another suitable technique for the analysis of Profenofos.[11]

Conclusion

This technical guide has summarized the key solubility and stability characteristics of
Profenofos. Its limited water solubility and miscibility with organic solvents, coupled with its pH-
dependent hydrolytic degradation and susceptibility to thermal and photolytic breakdown, are
critical factors that dictate its environmental behavior and inform the development of stable
formulations. The primary degradation pathway involves hydrolysis to 4-bromo-2-chlorophenol.
A thorough understanding of these properties is essential for the safe and effective use of
Profenofos in agricultural applications and for assessing its potential environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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